Cas no 111186-09-5 (Benzenamine, 2-(octylthio)-)
Benzenamine, 2-(octylthio)- structure
Product Name:Benzenamine, 2-(octylthio)-
CAS No:111186-09-5
MF:C14H23NS
MW:237.404122591019
CID:1197185
Update Time:2024-08-05
Benzenamine, 2-(octylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-(octylthio)-
-
- Inchi: 1S/C14H23NS/c1-2-3-4-5-6-9-12-16-14-11-8-7-10-13(14)15/h7-8,10-11H,2-6,9,12,15H2,1H3
- InChI Key: PVQRBLQLSRHNLY-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC=C1SCCCCCCCC
Computed Properties
- Exact Mass: 237.15529
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 348.5±15.0 °C(Predicted)
- PSA: 26.02
- pka: 3.46±0.10(Predicted)
Benzenamine, 2-(octylthio)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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